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An in-depth examination of the crystal structure, synthesis, and characterization of the high-
temperature superconductor YBazCusO7-9, tailored for researchers, scientists, and
professionals in materials science and condensed matter physics.

Yttrium Barium Copper Oxide (YBa2CusO7-9), often abbreviated as YBCO, stands as one of
the most extensively studied high-temperature superconductors. Its discovery in 1987, with a
critical temperature (Tc) of approximately 92 K, surpassed the boiling point of liquid nitrogen (77
K) and marked a pivotal moment in the field of superconductivity.[1] The superconducting
properties of YBCO are intrinsically linked to its precise crystal structure and, most critically, its
oxygen content, denoted by the stoichiometry (7-8). This guide provides a detailed technical
overview of the crystal structure of YBa2Cus0O7-9, the influence of oxygen deficiency, methods
for its synthesis, and protocols for its characterization.

Crystal Structure and the Role of Oxygen
Stoichiometry

YBazCus07-d exhibits a perovskite-related crystal structure that undergoes a significant phase
transition dependent on the oxygen deficiency, . This transition is from a superconducting
orthorhombic phase to a non-superconducting tetragonal phase as & increases.[2]
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The Superconducting Orthorhombic Phase (6 = 0)

For a fully oxygenated sample (6 = 0), YBa2CusOy crystallizes in the orthorhombic space group
Pmmm.[3][4] This structure is characterized by two distinct copper oxide (CuOz2) planes and
one-dimensional copper oxide (CuO) chains running along the b-axis of the unit cell. These
CuO chains are believed to play a crucial role in the material's high critical temperature.[5] The
presence of these ordered chains leads to a difference in the a and b lattice parameters, a
hallmark of the orthorhombic structure.

The Non-Superconducting Tetragonal Phase (0 = 1)

As oxygen is removed from the structure (& approaching 1), the oxygen atoms in the CuO
chains become disordered and are eventually removed. This leads to a structural phase
transition to a tetragonal space group P4/mmm.[6][7] In the tetragonal phase, the distinction
between the a and b axes is lost (a = b), and the material no longer exhibits superconductivity.

[2]

The following table summarizes the atomic positions for both the orthorhombic and tetragonal
phases of YBa2CusO7-9.

Occupanc  Occupanc
Wyckoff y y
Atom . X y z
Position (Orthorho  (Tetragon

mbic, 8=0) al, 6=1)

Y 1h 0.5 0.5 0.5 1 1
Ba 2t 0.5 0.5 ~0.184 1 1
Cu(1) la 0 0 0 1 1
Cu(2) 2q 0 0 ~0.355 1 1
0o(1) le 0 0.5 0 1 0
0(2) 2q 0 0 ~0.158 1 1
0O(3) 2r 0 0.5 ~0.379 1 1
0(4) 2s 0.5 0 ~0.377 1 1

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7210295/
https://legacy.materialsproject.org/materials/mp-20674/
https://www.researchgate.net/figure/The-orthorhombic-unit-cell-of-YBa2Cu3O7-d-It-has-lattice-parameters-a-382-A-b-389_fig1_304554468
https://www.researchgate.net/figure/Structure-of-tetragonal-unit-cell-of-YBa2Cu3O6-P4-mmm-Wyckoff-notations-and-atomic_fig2_1844379
https://research.chalmers.se/publication/526022/file/526022_Fulltext.pdf
https://pdfs.semanticscholar.org/7d50/aaffd8157626ad487e50bbb7c5af994c94a9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8203333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: The z-coordinates are approximate and can vary slightly based on the specific
experimental determination.

Quantitative Data: Lattice Parameters and Critical
Temperature

The oxygen deficiency (8) has a direct and measurable impact on both the lattice parameters
and the superconducting critical temperature (Tc).

Lattice Parameters as a Function of Oxygen Content

The transition from the orthorhombic to the tetragonal phase is clearly observable in the
convergence of the a and b lattice parameters. The c lattice parameter generally increases with
increasing oxygen deficiency.

Oxygen

Crystal
Content (7- & a(A) b (A) c(A)

System
3)
~7.00 ~0.00 3.8154 3.8811 11.6701 Orthorhombic
~6.79 ~0.21 3.8252 3.8833 11.7001 Orthorhombic
~6.67 ~0.33 3.8340 3.8800 11.7250 Orthorhombic
~6.50 ~0.50 3.8450 3.8750 11.7600 Orthorhombic
~6.40 ~0.60 3.8600 3.8600 11.8000 Tetragonal
~6.00 ~1.00 3.8600 3.8600 11.8130 Tetragonal

Data compiled from various sources.[2][8][9][10]

Superconducting Transition Temperature (Tc) vs.
Oxygen Content

The critical temperature is highly sensitive to the oxygen content, exhibiting a characteristic
two-plateau behavior. The higher plateau around 90 K is associated with the orthorhombic
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phase with well-ordered CuO chains, while a lower plateau around 60 K appears for
intermediate oxygen deficiencies. Superconductivity is generally lost for d > 0.6.[2][11]

Oxygen Content (7-0) o) Tc (K)

6.9-7.0 0.0-0.1 ~92

6.8 0.2 ~88

6.7 0.3 ~60

6.6 0.4 ~55

6.5 0.5 ~45

<6.4 > 0.6 Non-superconducting

Data represents typical values and can vary based on sample preparation and measurement
techniques.

Experimental Protocols
Solid-State Synthesis of YBa2Cuz0O7-0

A common and reliable method for preparing polycrystalline YBa2CuzO7-9 is through solid-state
reaction.

Materials:

o High-purity (>99.9%) Yttrium(lll) oxide (Y20s3), Barium carbonate (BaCOs) or Barium
peroxide (BaOz), and Copper(ll) oxide (CuO) powders.

Procedure:

 Stoichiometric Mixing: The precursor powders are weighed in the stoichiometric ratio of
Y:Ba:Cu = 1:2:3.

e Grinding: The powders are thoroughly mixed and ground together in an agate mortar with a
pestle for at least 1-2 hours to ensure a homogeneous mixture. Acetone or isopropanol can
be used as a grinding medium to improve mixing.
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o Calcination: The mixed powder is placed in an alumina crucible and calcined in a furnace in
air. A typical calcination profile is heating to 900-950°C and holding for 12-24 hours.[12][13]
This step decomposes the barium carbonate and initiates the formation of the YBCO phase.

 Intermediate Grinding: After cooling to room temperature, the calcined powder is reground to
ensure homogeneity and promote further reaction.

o Pelletization: The powder is then pressed into pellets using a hydraulic press at a pressure of
several tons.

» Sintering and Oxygen Annealing: The pellets are sintered in a tube furnace at 930-950°C for
12-24 hours.[13] Crucially, this step is performed under a continuous flow of oxygen. The
cooling process is critical for achieving the desired oxygen stoichiometry. A slow cooling rate
(e.g., 1-2°C/minute) in flowing oxygen, or a prolonged annealing step at 400-500°C, is
necessary to maximize the oxygen content and obtain the superconducting orthorhombic
phase.[14] To achieve different oxygen deficiencies (d), the samples can be annealed at
higher temperatures followed by quenching.[12]

Crystal Structure Characterization by X-ray Diffraction
(XRD) and Rietveld Refinement

Powder X-ray diffraction is the primary technique for identifying the crystal phase and
determining the lattice parameters of YBaz2Cuz0O7-9.

Procedure:

o Data Collection: A finely ground powder sample is mounted in a powder X-ray diffractometer.
A standard XRD pattern is collected, typically using Cu Ka radiation, over a 26 range that
covers the major diffraction peaks (e.g., 20° to 80°).

» Phase Identification: The resulting diffraction pattern is compared to standard patterns for the
orthorhombic and tetragonal phases of YBCO to confirm phase purity. The splitting of peaks
around 20 = 32-33° and 46-48° is a clear indicator of the orthorhombic phase.

» Rietveld Refinement: For precise structural information, a Rietveld refinement is performed
on the XRD data using specialized software (e.g., GSAS, FullProf).
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o Initial Model: The refinement starts with an initial structural model, including the space
group (Pmmm for orthorhombic or P4/mmm for tetragonal), approximate lattice

parameters, and atomic positions.

o Refinement Parameters: The software then iteratively refines various parameters (e.g.,
lattice parameters, atomic coordinates, thermal parameters, peak shape parameters) to
minimize the difference between the calculated and observed diffraction patterns.

o Output: A successful Rietveld refinement provides highly accurate lattice parameters,
atomic positions, and site occupancies, which can be used to determine the oxygen
content.[15][16][17]

Visualization of the Structural Phase Transition

The logical relationship between oxygen content, the crystal structure, and the resulting

superconducting properties can be visualized as a workflow.

Oxygen Annealing Crystal Structure Superconducting Properties
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Click to download full resolution via product page

Logical workflow from synthesis to superconducting properties in YBa2CuzO7-6.

In summary, the crystal structure of YBa=CusO7-9 is a finely tunable system where the oxygen
stoichiometry acts as the primary control parameter for the structural and electronic properties.
A thorough understanding of the relationship between synthesis conditions, crystal structure,
and superconductivity is essential for the research and development of applications based on

this remarkable material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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